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Compound of Interest

Compound Name: Physalin H

Cat. No.: B1216938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Physalin H, a naturally occurring seco-steroid belonging to the withanolide class, has garnered

significant interest in the scientific community for its diverse pharmacological properties. This

guide provides a comprehensive meta-analysis of published studies on Physalin H, offering a

comparative overview of its cytotoxic, anti-inflammatory, and immunosuppressive activities. The

information is presented to facilitate further research and drug development efforts.

Quantitative Comparison of Bioactivities
The following tables summarize the quantitative data from various studies, providing a clear

comparison of the efficacy of Physalin H and other relevant physalins across different

biological assays.

Table 1: Cytotoxic Activity of Physalins against Various
Cancer Cell Lines
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Physalin Cell Line Cancer Type IC50 (µM) Reference

Physalin H PANC-1
Pancreatic

Cancer
5.7 [1][2]

Physalin H DU145 Prostate Cancer 6.8 [1][2]

Physalin H NCI-H460
Non-small-cell

Lung Cancer

Selectively

cytotoxic
[3]

Physalin H SF-268 CNS Glioma
Selectively

cytotoxic
[3]

Physalin H PC-3
Prostate

Adenocarcinoma

Selectively

cytotoxic
[3]

Physalin H MCF-7
Breast

Adenocarcinoma

Selectively

cytotoxic
[3]

Physalin B Multiple Various
0.58 - 15.18

µg/mL
[4]

Physalin D Multiple Various
0.28 - 2.43

µg/mL
[4]

Physalin F A498 Renal Cancer 1.40 µg/mL [4]

Physalin F ACHN Renal Cancer 2.18 µg/mL [4]

Physalin F UO-31 Renal Cancer 2.81 µg/mL [4]

Table 2: Anti-inflammatory and Immunosuppressive
Activities of Physalin H
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Activity Assay Key Findings
IC50/Concentr
ation

Reference

Hedgehog

Signaling

Inhibition

GLI1

Transcription

Assay

Inhibits GLI1

transcription
0.7 µM [1][2]

Immunosuppress

ion

Concanavalin A

(ConA)-induced

T-cell

proliferation

Dose-

dependently

inhibits T-cell

proliferation

Not specified [5]

Immunosuppress

ion

Mixed

Lymphocyte

Reaction (MLR)

Significantly

inhibits T-cell

proliferation

Not specified [5]

Immunomodulati

on

Cytokine

Production in T-

cells

Modulates

Th1/Th2 cytokine

balance

Not specified [5]

Anti-

inflammatory

LPS-induced

acute lung injury

Alleviates

inflammation
Not specified

Key Signaling Pathways Modulated by Physalin H
Physalin H exerts its biological effects by modulating several critical signaling pathways. The

following diagrams, generated using Graphviz (DOT language), illustrate the mechanisms of

action of Physalin H.

Hedgehog Signaling Pathway Inhibition
Physalin H is a known inhibitor of the Hedgehog (Hh) signaling pathway, which is aberrantly

activated in several cancers. It disrupts the formation of the GLI1-DNA complex, a crucial step

in the activation of Hh target genes.[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

